4-bromo-2-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl methanesulfonate

• IUPAC Name: [4-bromo-2-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl] methanesulfonate
• InChI: InChI=1S/C11H8BrNO4S3/c1-20(15,16)17-8-3-2-7(12)4-6(8)5-9-10(14)13-11(18)19-9/h2-5H,1H3,(H,13,14,18)/b9-5-
• InChI Key: YOGKVKIOZMSVNT-UITAMQMPSA-N
• Canonical SMILES: CS(=O)(=O)OC1=C(C=C(C=C1)Br)C=C2C(=O)NC(=S)S2
• Isomeric SMILES: CS(=O)(=O)OC1=C(C=C(C=C1)Br)/C=C\2/C(=O)NC(=S)S2
• Molecular Formula: C11H8BrNO4S3
• Molecular Weight: 394.3 g/mol

Description

The compound appears to contain a thiazolidine core, which is a five-membered ring containing a nitrogen and a sulfur atom. Thiazolidine derivatives are known to exhibit a wide range of biological activities, including anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activities.

Mechanism of Action

The mechanism of action of thiazolidine derivatives in biological systems is diverse and depends on their specific structures. Without more specific information about this compound, it’s difficult to predict its mechanism of action.

Future Directions

Thiazolidine derivatives are a focus of ongoing research due to their diverse biological activities. Future research could explore the synthesis, properties, and biological activities of new thiazolidine derivatives, including potentially the compound you mentioned.